Cas no 82663-49-8 (5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one)
82663-49-8 structure
Product Name:5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one
CAS No:82663-49-8
MF:C12H21NO
MW:195.301243543625
CID:861619
PubChem ID:144994
Update Time:2025-04-19
5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one
- DTXSID60231939
- 82663-49-8
- 5,5-Dimethyl-3-i-butylamino-cyclohex-2-en-1-one
- 5,5-Dimethyl-3-(isobutylamino)cyclohex-2-enone
-
- Inchi: 1S/C12H21NO/c1-9(2)8-13-10-5-11(14)7-12(3,4)6-10/h5,9,13H,6-8H2,1-4H3
- InChI Key: TWJANHDHUVWEPJ-UHFFFAOYSA-N
- SMILES: O=C1C=C(CC(C)(C)C1)NCC(C)C
Computed Properties
- Exact Mass: 195.162314293g/mol
- Monoisotopic Mass: 195.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.1Ų
5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
82663-49-8 (5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent